Cas no 3318-61-4 (1-Phenylpentane-2,4-dione)

1-Phenylpentane-2,4-dione Properties

Names and Identifiers

• 1-Phenylpentane-2,4-dione
• 1-PHENYL-2,4-PENTANEDIONE
• 2,4-Pentanedione,1-phenyl-
• 1-phenyl-2,4-pentadione
• 1-Phenyl-2,4-pentandion
• 1-Phenyl-pentan-2,4-dion
• 1-phenyl-pentane-2,4-dione
• 2,4-Pentanedione,1-phenyl
• 3-phenylacetylacetone
• AB91928
• 2,4-Pentanedione, 1-phenyl-
• MFCD00048231
• AKOS006274592
• 3318-61-4
• EN300-154695
• A821652
• NS00029430
• Z1198148922
• EINECS 222-015-3
• FT-0600320
• SCHEMBL1535041
• DTXSID0062973
• 1-Phenyl acetylacetone
• AS-30940
• DB-005755
• DTXCID8038645
• +Expand

• MDL： MFCD00048231
• InChIKey： NROOHYGFTHTDFF-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H12O2/c1-9(12)7-11(13)8-10-5-3-2-4-6-10/h2-6H,7-8H2,1H3
• SMILES： CC(=O)CC(=O)CC1=CC=CC=C1

Computed Properties

• Exact Mass: 176.08400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 176.084
• Heavy Atom Count: 13
• Complexity: 190
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 34.1A^2

Experimental Properties

• LogP: 1.77730
• PSA: 34.14000
• Refractive Index: 1.511
• Boiling Point: 150-153 ºC
• Flash Point: 103.2±17.4 ºC,
• Solubility: Slightly soluble (1.9 g/l) (25 º C),
• Density: 1.061±0.06 g/cm3 (20 ºC 760 Torr),

1-Phenylpentane-2,4-dione Security Information

• Hazard Statement： H302-H315-H319
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C
• Signal Word：Warning

1-Phenylpentane-2,4-dione Customs Data

• HS CODE：2914399090
• Customs Data：

  China Customs Code:

  2914399090

  Overview:

  2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%